methyl 6-(4-ethoxy-3-methoxyphenyl)-3-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate
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Overview
Description
6-(4-ethoxy-3-methoxyphenyl)-3-methyl-4-oxo-1,5,6,7-tetrahydroindole-2-carboxylic acid methyl ester is a member of indoles.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis and Reaction Studies : This compound is involved in synthesis processes and reaction studies. For example, its synthesis involves reactions with aniline, o-phenylenediamine, and o-aminophenol, as investigated in studies like those by Pimenova et al. (2003) in the Journal of Fluorine Chemistry (Pimenova et al., 2003).
Thermodynamic Properties : Research has been conducted on the combustion energies and thermodynamic properties of similar esters, which can provide insights into the physical properties and stability of this compound as well (Klachko et al., 2020).
X-Ray Powder Diffraction Studies : The structural properties and crystalline form of similar compounds have been studied using X-ray powder diffraction, offering valuable data for understanding the physical and chemical characteristics of such esters (Wang et al., 2017).
Synthesis of Related Compounds
Derivative Synthesis : This compound is an intermediate in the synthesis of various other chemical derivatives. Studies like those by Hanzawa et al. (2012) in the Journal of Oleo Science demonstrate the synthesis of carboxylic acids, esters, alcohols, and ethers containing tetrahydropyran rings, which could be related to the synthesis pathways involving this compound (Hanzawa et al., 2012).
Structural and Conformational Study : The synthesis and study of chromane derivatives, as reported by Ciolkowski et al. (2009), offer insights into the structural and conformational aspects of similar compounds, which could be extrapolated to this ester (Ciolkowski et al., 2009).
Properties
Molecular Formula |
C20H23NO5 |
---|---|
Molecular Weight |
357.4 g/mol |
IUPAC Name |
methyl 6-(4-ethoxy-3-methoxyphenyl)-3-methyl-4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate |
InChI |
InChI=1S/C20H23NO5/c1-5-26-16-7-6-12(10-17(16)24-3)13-8-14-18(15(22)9-13)11(2)19(21-14)20(23)25-4/h6-7,10,13,21H,5,8-9H2,1-4H3 |
InChI Key |
PWUIQMAYTUMYNT-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1)C2CC3=C(C(=C(N3)C(=O)OC)C)C(=O)C2)OC |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C2CC3=C(C(=C(N3)C(=O)OC)C)C(=O)C2)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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